Cas no 2138211-29-5 (2-methyl-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol)

• Product Name: 2-methyl-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol
• CAS No: 2138211-29-5
• MF: C₁₀H₁₀N₆O
• MW: 230.22600030899
• CID: 6440404
• PubChem ID: 165484216
• Update Time: 2025-05-19

2-methyl-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol
• 2-methyl-7-(1-methyl-1H-pyrazol-5-yl)-[1,2,4]triazolo[1,5-a]pyrimidin-5-ol
• EN300-1128492
• 2138211-29-5

• Inchi： 1S/C10H10N6O/c1-6-12-10-13-9(17)5-8(16(10)14-6)7-3-4-11-15(7)2/h3-5H,1-2H3,(H,12,13,14,17)
• InChI Key： MNKKHGPFXIHKPX-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2=CC=NN2C)N2C(=NC(C)=N2)N1

Computed Properties

• Exact Mass: 230.09160896g/mol
• Monoisotopic Mass: 230.09160896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 77.6Ų

Additional information on 2-methyl-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol

Research Brief on 2-methyl-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol (CAS: 2138211-29-5)

Recent studies have highlighted the growing interest in the compound 2-methyl-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol (CAS: 2138211-29-5) due to its potential applications in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique triazolopyrimidine core, has emerged as a promising candidate for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

The compound's molecular structure, featuring a pyrazole moiety fused with a triazolopyrimidine scaffold, has been the subject of extensive synthetic and pharmacological investigations. Researchers have focused on optimizing its physicochemical properties and biological activity, with recent publications demonstrating its efficacy in modulating specific protein kinases involved in cancer and inflammatory pathways. Notably, its selectivity profile and binding affinity have been characterized using X-ray crystallography and molecular docking studies.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the structure-activity relationship (SAR) of derivatives based on 2138211-29-5. The team synthesized over 50 analogs and evaluated their inhibitory effects on various kinase targets. The lead compound exhibited nanomolar potency against selected kinases while maintaining favorable pharmacokinetic properties in preclinical models. These findings suggest potential for further development as a clinical candidate.

Another significant advancement was reported in ACS Chemical Biology, where scientists investigated the compound's mechanism of action at the cellular level. Using advanced proteomics and transcriptomics approaches, the research team identified novel downstream effects of kinase inhibition mediated by 2-methyl-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol, including unexpected modulation of metabolic pathways in cancer cells. These insights may open new avenues for combination therapies.

From a synthetic chemistry perspective, recent patents have disclosed improved manufacturing processes for 2138211-29-5, addressing previous challenges in yield and purity. The new methodologies employ innovative catalytic systems and greener solvents, potentially enabling larger-scale production for further preclinical and clinical evaluation. These technological advancements are particularly relevant given the compound's increasing importance in drug discovery pipelines.

Looking forward, the research community anticipates more detailed toxicological studies and formulation optimization for this compound. Several pharmaceutical companies have included derivatives of 2-methyl-7-(1-methyl-1H-pyrazol-5-yl)-1,2,4triazolo1,5-apyrimidin-5-ol in their development portfolios, with IND-enabling studies expected to commence within the next two years. The compound's versatility as a chemical scaffold continues to attract attention from both academic and industrial researchers.